3-ethoxy-2,5-difluoro-N,N-dimethyl-4,6-bis(trifluoromethyl)aniline

• IUPAC Name: 3-ethoxy-2,5-difluoro-N,N-dimethyl-4,6-bis(trifluoromethyl)aniline
• InChI: InChI=1S/C12H11F8NO/c1-4-22-10-6(12(18,19)20)7(13)5(11(15,16)17)9(8(10)14)21(2)3/h4H2,1-3H3
• InChI Key: ROZAPFNQGQCIFW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=C(C(=C1C(F)(F)F)F)C(F)(F)F)N(C)C)F
• Molecular Formula: C12H11F8NO
• Molecular Weight: 337.21 g/mol

Description

3-ethoxy-2,5-difluoro-N,N-dimethyl-4,6-bis(trifluoromethyl)aniline is a chemical compound that belongs to the class of anilines. It is commonly used in scientific research for its unique properties and potential applications.

Mechanism of Action

The mechanism of action of 3-ethoxy-2,5-difluoro-N,N-dimethyl-4,6-bis(trifluoromethyl)aniline is not well understood. However, it is believed that it interacts with metal ions in biological systems and forms a complex that can be detected using fluorescence spectroscopy. The compound has also been shown to have potential as a photosensitizer for photodynamic therapy.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, it has been shown to be non-toxic to cells at low concentrations and has potential as a diagnostic tool in biomedical imaging.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-ethoxy-2,5-difluoro-N,N-dimethyl-4,6-bis(trifluoromethyl)aniline is its high sensitivity and selectivity for certain metal ions. It is also relatively easy to synthesize and has potential as a precursor for the synthesis of other compounds with potential biological activity. However, its limited solubility in water and potential toxicity at high concentrations are some of the limitations for its use in lab experiments.

Future Directions

There are several future directions for the research and development of 3-ethoxy-2,5-difluoro-N,N-dimethyl-4,6-bis(trifluoromethyl)aniline. One potential direction is the development of new synthetic methods for the compound that can improve its yield and purity. Another direction is the exploration of its potential as a photosensitizer for photodynamic therapy. Additionally, the compound can be further studied for its potential as a diagnostic tool in biomedical imaging and for its potential as a ligand for the synthesis of metal complexes with potential applications in catalysis and material science.
Conclusion:
In conclusion, this compound is a unique compound with potential applications in various fields of scientific research. Its high sensitivity and selectivity for certain metal ions make it a valuable tool for the detection and imaging of biological systems. However, further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 3-ethoxy-2,5-difluoro-N,N-dimethyl-4,6-bis(trifluoromethyl)aniline involves the reaction of 3-ethoxy-2,5-difluoroaniline with bis(trifluoromethyl)ketone in the presence of a base such as potassium carbonate. The reaction takes place at a high temperature and yields the desired product.

Scientific Research Applications

3-ethoxy-2,5-difluoro-N,N-dimethyl-4,6-bis(trifluoromethyl)aniline has been extensively used in scientific research for various applications. It is commonly used as a fluorescent probe for the detection of metal ions in biological systems. It has also been used as a ligand for the synthesis of metal complexes that have potential applications in catalysis and material science. Additionally, it has been used as a precursor for the synthesis of other compounds with potential biological activity.